2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95%

• IUPAC Name: 4-(3-fluoro-4-hydroxyphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C13H8FNO2/c14-11-5-8(3-4-12(11)16)9-1-2-10(7-15)13(17)6-9/h1-6,16-17H
• InChI Key: OMOYAJGEBRLVCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)O)F)O)C#N
• Molecular Formula: C13H8FNO2
• DSSTOX Substance ID: DTXSID20684700
• Molecular Weight: 229.21 g/mol
• CAS No.: 1262003-17-7

Description

2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% (2-C5F4HPP) is a synthetic phenol compound that has been studied for its potential application in scientific research. This compound is a derivative of phenol and has a unique chemical structure with a cyano group, a fluoro group, and a hydroxy group. It has been studied for its potential in a variety of applications, including biochemistry, physiology, and drug development.

Mechanism of Action

The mechanism of action of 2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% is not well understood. However, it is believed that the fluoro group of the compound interacts with the hydroxy group of other molecules, forming a strong bond. This interaction can be used to modify the properties of other molecules, such as their solubility, stability, and reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% have not been extensively studied. However, it has been shown to interact with proteins and other molecules, and it has been suggested that it may have an effect on the activity of enzymes. It has also been suggested that it may have an effect on the transport of ions across cell membranes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% in laboratory experiments include its high purity, its stability in a variety of solvents, and its low cost. However, it is a relatively new compound, and its effects on biochemical and physiological processes have not been extensively studied. Therefore, its use in laboratory experiments should be done with caution.

Future Directions

The potential applications of 2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% are still being explored. Future research could focus on its use as a fluorescent probe to study biochemical and physiological processes, as well as its potential use in drug development. Additionally, further research could be conducted to better understand its mechanism of action and to identify its biochemical and physiological effects. Finally, further studies could be done to assess its potential advantages and limitations for laboratory experiments.

Synthesis Methods

The synthesis of 2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% involves the reaction of phenol with cyanogen chloride, followed by the addition of a fluoro group and a hydroxy group. The reaction is conducted in a solvent such as acetonitrile, and the resulting compound is purified by column chromatography. The purity of the product can be determined by nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-Cyano-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% has been studied for its potential application in scientific research. For example, it has been used as a reagent in organic synthesis, as a starting material for the preparation of other compounds, and as a fluorescent probe in biochemistry and physiology. It has also been studied for its potential use in drug development.